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Introduction

Gamma-L-glutamyl-L-aspartic acid (y-L-Glu-Asp) is a dipeptide composed of a gamma-
glutamyl moiety linked to an aspartic acid molecule.[1] Unlike typical peptides which are formed
via an alpha-carboxyl group, the peptide bond in y-L-Glu-Asp involves the gamma-carboxyl
group of glutamic acid. This unique structure confers resistance to many common peptidases,
suggesting specific metabolic pathways and biological functions.[2] While found in nature, for
instance in the seeds of plants like Datura stramonium, its primary significance in mammalian
biology lies in its role as a modulator of excitatory neurotransmission and its involvement in the
broader metabolism of gamma-glutamyl peptides.[1] This guide provides a comprehensive
analysis of the biosynthesis, biological activities, and experimental methodologies related to y-
L-Glu-Asp.

Biosynthesis and Degradation

The metabolism of y-L-Glu-Asp is intrinsically linked to the y-glutamyl cycle, a key pathway for
glutathione (GSH) synthesis and degradation.[2][3]

Biosynthesis: The primary enzyme responsible for the synthesis of y-L-Glu-Asp and other y-
glutamyl peptides is y-glutamyltransferase (GGT).[4][5] GGT is a membrane-bound enzyme
that catalyzes the transfer of the y-glutamyl group from a donor, most notably glutathione, to an
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acceptor molecule.[4][6] When an amino acid like aspartate acts as the acceptor, y-
glutamylaspartic acid is formed.[4][5] This transpeptidation reaction is a crucial step in the
extracellular breakdown of glutathione, providing a mechanism for salvaging its constituent
amino acids.[3][7]

Degradation: The breakdown of y-L-Glu-Asp can occur through the action of y-
glutamylcyclotransferase, which converts it into 5-oxoproline and aspartate, or through
hydrolysis by GGT itself, yielding glutamate and aspartate.[8] As a dipeptide, it is also a product
of protein catabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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